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Compound of Interest

Compound Name: 4-Methyl-5-oxohexanenitrile

Cat. No.: B077940

An In-depth Technical Guide to 4-Methyl-5-oxohexanenitrile

This guide provides a comprehensive overview of the chemical properties, structure, and
synthesis of 4-Methyl-5-oxohexanenitrile, geared towards researchers, scientists, and
professionals in drug development.

Chemical Structure and Identifiers

4-Methyl-5-oxohexanenitrile is a functionalized nitrile possessing both a ketone and a nitrile
group. Its chemical structure and various identifiers are summarized below.

Table 1: Chemical Identifiers for 4-Methyl-5-oxohexanenitrile

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b077940?utm_src=pdf-interest
https://www.benchchem.com/product/b077940?utm_src=pdf-body
https://www.benchchem.com/product/b077940?utm_src=pdf-body
https://www.benchchem.com/product/b077940?utm_src=pdf-body
https://www.benchchem.com/product/b077940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
IUPAC Name 4-methyl-5-oxohexanenitrile[1][2]
CAS Number 10413-01-1[1][3][4][5]

Molecular Formula

C7H11NO[1][2][3]

SMILES CC(CCC#N)C(=0)C[1][2]
inChi INChl=1S/C7H11NO/c1-6(7(2)9)4-3-5-8/h6H,3-
n
4H2,1-2H3[1][2][3][6]
InChlKey NWVJISXURDQKFU-UHFFFAOYSA-N[1][2][6]
3-(2-Cyanoethyl)-2-butanone, 4-Methyl-5-
Synonyms oxocapronitrile, 4-methyl-5-oxo-hexanenitrile,

Hexanenitrile, 4-methyl-5-oxo-[5][6]

Physicochemical Properties

The known physical and chemical properties of 4-Methyl-5-oxohexanenitrile are detailed in

the following table. It should be noted that some of these values are calculated rather than

experimentally determined.

Table 2: Physicochemical Properties of 4-Methyl-5-oxohexanenitrile
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Property Value Source

Molecular Weight 125.17 g/mol PubChem[1]

Boiling Point 115 °C at 15 Torr CAS Common Chemistry
Calculated Boiling Point 235.0 °C at 760 mmHg ChemBlink

Density 0.948 g/cm3 at 25 °C CAS Common Chemistry
Calculated Flash Point 95.9°C ChemBlink

XLogP3 0.5 PubChem[1][7]
Hydrogen Bond Donor Count 0 PubChem[1][7]
Hydrogen Bond Acceptor

Count 2 PubChem[1][7]
Rotatable Bond Count 3 PubChem[1][7]
Topological Polar Surface Area  40.9 A2 PubChem[1]

Note: Information regarding the melting point is not readily available.[5]

Experimental Protocols
Synthesis of 4-Methyl-5-oxohexanenitrile

A primary method for the synthesis of 4-Methyl-5-oxohexanenitrile is the base-catalyzed
reaction of methyl ethyl ketone with acrylonitrile.[8] This reaction is a cyanoethylation of the
ketone.

Obijective: To synthesize 4-Methyl-5-oxohexanenitrile with high yield and purity.
Materials:

o Methyl ethyl ketone (Butanone)

o Acrylonitrile

e Strong base catalyst (e.g., potassium hydroxide, sodium hydroxide)
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Solvent (optional, the reaction can be run neat)

Procedure:

A reaction vessel, such as a round bottom flask or an autoclave, is equipped with a stirrer,
thermometer, and a condenser.[8]

Methyl ethyl ketone and acrylonitrile are charged into the reactor. A molar excess of the
ketone is typically used.[8]

A catalytic amount of a strong base is added to the mixture while stirring. The base can be
added as a solid or in solution.[8]

The reaction mixture is heated to a specific temperature (e.g., up to 140-180°C) and
maintained for several hours to ensure the completion of the reaction.[8]

The progress of the reaction can be monitored by techniques such as gas chromatography
to determine the conversion of reactants and the selectivity towards the desired product.[8]

Upon completion, the reaction mixture is cooled, and the catalyst is neutralized.

The product, 4-Methyl-5-oxohexanenitrile, can be purified from the reaction mixture by
distillation under reduced pressure.

Note on Purity: This compound is a precursor for the synthesis of 2,3,5-trimethyl pyridine,

which is a starting material for certain pharmaceutical products.[8] Therefore, achieving high

purity and minimizing the formation of isomers is crucial.[8]

Mandatory Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 4-Methyl-5-

oxohexanenitrile.
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Caption: Synthesis workflow for 4-Methyl-5-oxohexanenitrile.

Spectroscopic and Biological Data

Detailed experimental protocols for the spectroscopic analysis (NMR, IR, Mass Spectrometry)

of 4-Methyl-5-oxohexanenitrile are not widely available in peer-reviewed literature, though

some vendors may provide this data upon request.[9] Similarly, there is a lack of published

research on the specific biological activities or signaling pathways associated with this

compound. Its primary relevance in the context of drug development appears to be as an

intermediate in the synthesis of other pharmaceutically active molecules.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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